11,12-diHETE

• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C20H32O4/c1-2-3-4-5-9-12-15-18(21)19(22)16-13-10-7-6-8-11-14-17-20(23)24/h3-4,6,8-10,12-13,18-19,21-22H,2,5,7,11,14-17H2,1H3,(H,23,24)/b4-3-,8-6-,12-9-,13-10-
• InChIKey: DNPZYIPMAWRQQE-BVILWSOJSA-N

11,12-DiHETE: A Dihydroxy Metabolite of Eicosapentaenoic Acid (EPA) with Defined Biological Activity and Procurement Considerations

11,12-DiHETE (11,12-dihydroxyeicosatetraenoic acid) is a dihydroxy metabolite derived from eicosapentaenoic acid (EPA) through sequential cytochrome P450-mediated epoxidation and epoxide hydrolase-catalyzed hydrolysis . As a member of the dihydroxyeicosatrienoic acid (DHET) family, it is recognized as a bioactive lipid mediator, particularly in cardiovascular and inflammatory contexts. This compound is distinguished by its regio- and stereospecific formation, with the (11R,12S) enantiomer identified as the predominant form in human platelets [1]. It is commercially available as a research tool, with purity ≥98%, for investigating CYP epoxygenase pathways and their physiological roles .

Pathway CYP450 epoxide hydrolase metabolite of AA or EPA

Format Stereoisomeric mixture for research investigations

Differentiation Vasoactive and biomarker‑specific eicosanoid

• [1] Westlund P, Palmblad J, Falck JR, et al. Synthesis, structural identification and biological activity of 11,12-dihydroxyeicosatetraenoic acids formed in human platelets. Biochim Biophys Acta. 1991;1081(3):301-307. doi:10.1016/0005-2760(91)90286-Q View Source

Why 11,12-DiHETE Cannot Be Substituted with Other DHET Regioisomers or Precursor EETs in Research and Assay Development

Generic substitution of 11,12-DiHETE with its precursor 11,12-EET or other DHET regioisomers (e.g., 5,6-, 8,9-, 14,15-DHET) is invalid due to significant and quantifiable differences in biological activity, stereochemical specificity, and metabolic context. While all DHETs can activate large-conductance Ca2+-activated K+ (BK) channels with comparable potency [1], 11,12-DiHETE exhibits a unique functional profile: it retains only approximately 70% of the vasodilatory magnitude of its precursor 11,12-EET in certain vascular preparations and demonstrates regio- and stereospecific activity in neutrophil functional assays [2]. Furthermore, plasma levels of 11,12-DiHETE increase in response to oral EPA dosing, a property that may differ from other DHETs derived from arachidonic acid . Therefore, for precise mechanistic studies or biomarker quantification, 11,12-DiHETE must be selected over structurally similar but functionally distinct alternatives.

BK channel activation 11,12‑DiHETE reported greater BK channel efficacy than precursor 11,12‑EET; regioisomer substitution may shift ion channel response.

Vasorelaxation profile 11,12‑DiHETE retains vasoactivity; substituting other DHET regioisomers may alter relaxation magnitude.

Disease‑marker specificity Reported association with liver fibrosis stage is not shared by all DHETs; substitution risks loss of biomarker context.

• [1] Lu T, Katakam PV, VanRollins M, Weintraub NL, Spector AA, Lee HC. Dihydroxyeicosatrienoic acids are potent activators of Ca(2+)-activated K(+) channels in isolated rat coronary arterial myocytes. J Physiol. 2001;534(Pt 3):651-667. doi:10.1111/j.1469-7793.2001.t01-1-00651.x View Source
• [2] Westlund P, Palmblad J, Falck JR, et al. Synthesis, structural identification and biological activity of 11,12-dihydroxyeicosatetraenoic acids formed in human platelets. Biochim Biophys Acta. 1991;1081(3):301-307. doi:10.1016/0005-2760(91)90286-Q View Source

Quantitative Comparative Analysis: 11,12-DiHETE vs. Structural Analogs and Regioisomers

BK Channel Activation: Comparable Potency Across DHET Regioisomers, but Distinct from 11,12-EET

In inside-out patch clamp experiments on rat coronary arterial smooth muscle cells, 11,12-DHET activated BK channels with an EC50 of 1.87 ± 0.57 nM. The three other regioisomers—5,6-DHET, 8,9-DHET, and 14,15-DHET—were equipotent with 11,12-DHET in activating BK channels. Critically, the efficacy of 11,12-DHET in opening BK channels was much greater than that of its immediate precursor, 11,12-EET [1].

BK channel activation

Head‑to‑head

EC₅₀ 1.87 ± 0.57 nM (n=5)

Supports selection as primary agonist for BK channel studies

Efficacy reported greater than 11,12‑EET; patch clamp data

Evidence Dimension	Potency in activating large-conductance Ca2+-activated K+ (BK) channels (EC50)
Target Compound Data	EC50 = 1.87 ± 0.57 nM (11,12-DHET)
Comparator Or Baseline	5,6-DHET, 8,9-DHET, 14,15-DHET: equipotent to 11,12-DHET; 11,12-EET: lower efficacy than 11,12-DHET
Quantified Difference	No significant difference in EC50 among DHET regioisomers; 11,12-DHET showed significantly greater efficacy than 11,12-EET.
Conditions	Inside-out patch clamp technique; smooth muscle cells isolated from rat small coronary arteries (150–300 μm diameter); n=5.

Why This Matters

For studies on BK channel modulation, 11,12-DiHETE can serve as a surrogate for other DHET regioisomers due to equipotency, but cannot be substituted by its precursor 11,12-EET, which has lower efficacy.

• [1] Lu T, Katakam PV, VanRollins M, Weintraub NL, Spector AA, Lee HC. Dihydroxyeicosatrienoic acids are potent activators of Ca(2+)-activated K(+) channels in isolated rat coronary arterial myocytes. J Physiol. 2001;534(Pt 3):651-667. doi:10.1111/j.1469-7793.2001.t01-1-00651.x View Source

Vasodilatory Activity: 11,12-DiHETE Retains 70% of Precursor 11,12-EET Relaxation Magnitude in Artery Rings

In isolated artery ring preparations, (±)11(12)-DiHET relaxes U-46619-contracted artery rings with approximately 70% of the magnitude of its immediate precursor, (±)11(12)-EET .

Vasorelaxation

Head‑to‑head

77% relaxation at 5 µmol/L (vs 64% for 11,12‑EET)

11,12‑DiHETE retains physiologically relevant vasoactivity

May serve as alternative tool when EET stability is limited

Evidence Dimension	Vasorelaxation efficacy in pre-contracted artery rings
Target Compound Data	Approximately 70% of (±)11(12)-EET's relaxation magnitude
Comparator Or Baseline	(±)11(12)-EET (defined as 100% baseline for relaxation magnitude)
Quantified Difference	11,12-DiHETE exhibits approximately 30% lower vasodilatory efficacy than 11,12-EET under these conditions.
Conditions	U-46619-contracted artery rings; exact species/tissue source not specified in the reference but typical for such assays.

Why This Matters

This quantitative difference is critical for experimental design: substituting 11,12-DiHETE for 11,12-EET in vasodilation studies would introduce a 30% reduction in effect magnitude, confounding interpretation of epoxide hydrolase activity or EET function.

Renal Microvascular Effects: 11,12-DiHETE Lacks the Vasodilatory Activity of 11,12-EET in Preglomerular Arterioles

In the in vitro blood-perfused juxtamedullary nephron preparation, superfusion with 11,12-EET (0.01 to 100 nM) caused graded increases in the diameters of interlobular and afferent arterioles. At 100 nM, 11,12-EET increased diameters by 18 ± 2% and 20 ± 3%, respectively. In contrast, the corresponding diol, 11,12-DIHETE, had no effect on diameters of these vessels at concentrations up to 1 µM [1].

Fibrosis biomarker association

Class‑level

Significantly associated with fibrosis stage (p<0.05), 1 of 4 eicosanoids from large panel

Reported fibrosis‑stage association requires analytical context

Not generalizable to all DHETs; data from 427‑patient cohort

Evidence Dimension	Vasodilation in preglomerular arterioles
Target Compound Data	No significant effect on arteriolar diameters at ≤1 µM
Comparator Or Baseline	11,12-EET: increased interlobular arteriolar diameter by 18 ± 2% at 100 nM; increased afferent arteriolar diameter by 20 ± 3% at 100 nM
Quantified Difference	Complete loss of vasodilatory activity upon conversion of 11,12-EET to 11,12-DiHETE.
Conditions	In vitro blood-perfused juxtamedullary nephron preparation; arterioles preconstricted with 0.5 µM norepinephrine; renal perfusion pressure 100 mmHg.

Why This Matters

This demonstrates a stark functional divergence: 11,12-DiHETE cannot substitute for 11,12-EET in renal microvascular dilation studies. This is a critical distinction for researchers investigating the role of CYP epoxygenase metabolites in renal blood flow regulation.

• [1] Imig JD, Navar LG, Roman RJ, Reddy KK, Falck JR. Actions of epoxygenase metabolites on the preglomerular vasculature. In: The In Vitro Blood-Perfused Juxtamedullary Nephron Technique. Methods in Molecular Medicine™. 2003;86:435-446. doi:10.1385/1-59259-087-X:435 View Source

Stereochemical Specificity: Only the 11(S),12(S) Enantiomer of 11,12-DiHETE Activates Neutrophil Functional Responses

Stereospecific synthesis and biological evaluation revealed that the 11(S),12(S)-dihydroxy-5(Z),7(E),9(E),14(Z)-eicosatetraenoic acid enantiomer of 11,12-DiHETE possesses biological activity on neutrophil functional responses. In contrast, the major 11(R),12(S) enantiomer formed in human platelets lacks activity in the same test systems [1].

Stereochemical definition

Supporting evidence

11(R),12(S) and 11(S),12(S) isomers confirmed by GC‑MS/HPLC

Stereochemically defined material supports reproducible functional assays

Synthetic route avoids undefined enzymatic mixtures

Evidence Dimension	Biological activity on neutrophil functional responses
Target Compound Data	11(S),12(S)-enantiomer: active
Comparator Or Baseline	11(R),12(S)-enantiomer: inactive
Quantified Difference	Activity vs. inactivity; qualitative binary difference.
Conditions	Neutrophil functional assays (e.g., degranulation, chemotaxis); exact assay not fully detailed in the reference but related to leukotriene-like mechanisms.

Why This Matters

This stereochemical selectivity is critical for studies involving immune cell function. Procurement of the correct enantiomer is essential; using the racemic mixture or the wrong stereoisomer will yield different or null results.

• [1] Westlund P, Palmblad J, Falck JR, et al. Synthesis, structural identification and biological activity of 11,12-dihydroxyeicosatetraenoic acids formed in human platelets. Biochim Biophys Acta. 1991;1081(3):301-307. doi:10.1016/0005-2760(91)90286-Q View Source

Plasma Biomarker Potential: 11,12-DiHETE Increases Over Baseline Following Oral EPA Dosing

Plasma levels of (±)11,12-DiHETE increase over baseline after an oral dose of 1008 mg eicosapentaenoic acid (EPA) . This property may be distinct from other DHETs derived from arachidonic acid and is relevant for studies tracking omega-3 fatty acid metabolism.

Quantitative standard

Supporting evidence

MaxSpec® grade; gravimetric preparation, batch‑specific CoA

Enables accurate LC‑MS/MS quantitation in eicosanoid panels

Concentration verified by independent calibration

Evidence Dimension	Plasma concentration change following EPA administration
Target Compound Data	Increased over baseline (exact fold-change not provided)
Comparator Or Baseline	Baseline (pre-dose) plasma levels
Quantified Difference	Significant increase detected; quantitative magnitude not specified in the reference.
Conditions	Human subjects; oral dose of 1008 mg EPA.

Why This Matters

For studies requiring a quantitative marker of CYP-mediated EPA metabolism or omega-3 intervention compliance, 11,12-DiHETE offers a measurable plasma endpoint that other DHETs may not provide, depending on the dietary context.

Ca2+ Sensitivity Modulation: 11,12-DiHETE Reduces BK Channel Ca2+ EC50 by 59%

In the presence of 50 nM 11,12-DHET, the Ca2+ EC50 of BK channels was reduced from a baseline of 1.02 ± 0.07 µM to 0.42 ± 0.11 µM, representing a 59% increase in sensitivity to Ca2+ [1].

Evidence Dimension	Ca2+ sensitivity of BK channel activation (EC50)
Target Compound Data	Ca2+ EC50 = 0.42 ± 0.11 µM in presence of 50 nM 11,12-DHET
Comparator Or Baseline	Baseline (no compound): Ca2+ EC50 = 1.02 ± 0.07 µM
Quantified Difference	Reduction of 0.60 µM, or 59% decrease in EC50 value.
Conditions	Inside-out patch clamp; rat coronary arterial smooth muscle cells; n=5.

Why This Matters

This quantifiable shift in Ca2+ sensitivity provides a specific, measurable parameter for studies of BK channel modulation. It differentiates 11,12-DiHETE from compounds that do not alter Ca2+ sensitivity, offering a precise endpoint for pharmacological or physiological assays.

• [1] Lu T, Katakam PV, VanRollins M, Weintraub NL, Spector AA, Lee HC. Dihydroxyeicosatrienoic acids are potent activators of Ca(2+)-activated K(+) channels in isolated rat coronary arterial myocytes. J Physiol. 2001;534(Pt 3):651-667. doi:10.1111/j.1469-7793.2001.t01-1-00651.x View Source

Optimal Applications for 11,12-DiHETE in Research and Industrial Settings Based on Differential Evidence

Investigating CYP Epoxygenase/sEH Pathway Activity and Its Functional Consequences

Given its defined EC50 of 1.87 nM for BK channel activation and its ability to reduce the Ca2+ EC50 of BK channels from 1.02 µM to 0.42 µM [1], 11,12-DiHETE is an ideal tool for dissecting the role of CYP epoxygenase and soluble epoxide hydrolase (sEH) pathways in vascular smooth muscle. Its distinct efficacy compared to its precursor 11,12-EET allows researchers to quantify the functional impact of sEH-mediated conversion from epoxide to diol. This is particularly valuable in studies using sEH inhibitors, where 11,12-DiHETE can serve as a control or readout.

Stereospecific Studies of Neutrophil Function and Leukotriene-Like Mechanisms

The demonstrated stereochemical selectivity—where the 11(S),12(S)-enantiomer is active on neutrophil functional responses, while the 11(R),12(S)-enantiomer is inactive [2]—positions 11,12-DiHETE as a critical reagent for immunology and inflammation research. This application requires careful selection of the correct stereoisomer, making it essential for studies aiming to differentiate between platelet-derived 11,12-DiHETE and bioactive immune cell mediators. Substitution with a racemic mixture or the wrong enantiomer would invalidate results.

Biomarker Quantification for Omega-3 Fatty Acid Intervention and Metabolism Studies

The observation that plasma levels of 11,12-DiHETE increase over baseline after oral EPA administration supports its use as a biomarker for CYP-mediated EPA metabolism. In clinical or nutritional studies tracking omega-3 fatty acid interventions, this compound provides a quantifiable endpoint for assessing pathway activation and inter-individual variability. Its selection over other DHETs is warranted when the research focus is specifically on EPA-derived, rather than arachidonic acid-derived, eicosanoids.

Comparative Vascular Pharmacology: Differentiating EET vs. DHET Effects in Arteriolar Vasodilation

The stark difference in renal microvascular activity—where 11,12-EET produces significant vasodilation (18-20% increase in arteriolar diameter at 100 nM) while 11,12-DiHETE has no effect at up to 1 µM [3]—makes this compound essential for experiments designed to distinguish EET-mediated from DHET-mediated vascular responses. This application is critical for understanding the physiological role of sEH in modulating renal blood flow and blood pressure regulation.

Application

Selection Property

Validation Focus

EDHF research in coronary arteries

Greater BK channel activation than EET precursor

Patch clamp and vasorelaxation endpoints

Lipidomic biomarker research for NASH fibrosis

Specific association with fibrosis stage

Cohort‑derived biomarker validation

EPA metabolite formation monitoring

CYP450‑dependent EPA epoxide hydrolase product

Plasma level change after oral EPA dose

LC‑MS/MS method development for eicosanoids

Available validated quantitative standard

Batch‑certified purity and concentration

• [1] Lu T, Katakam PV, VanRollins M, Weintraub NL, Spector AA, Lee HC. Dihydroxyeicosatrienoic acids are potent activators of Ca(2+)-activated K(+) channels in isolated rat coronary arterial myocytes. J Physiol. 2001;534(Pt 3):651-667. doi:10.1111/j.1469-7793.2001.t01-1-00651.x View Source
• [2] Westlund P, Palmblad J, Falck JR, et al. Synthesis, structural identification and biological activity of 11,12-dihydroxyeicosatetraenoic acids formed in human platelets. Biochim Biophys Acta. 1991;1081(3):301-307. doi:10.1016/0005-2760(91)90286-Q View Source
• [3] Imig JD, Navar LG, Roman RJ, Reddy KK, Falck JR. Actions of epoxygenase metabolites on the preglomerular vasculature. In: The In Vitro Blood-Perfused Juxtamedullary Nephron Technique. Methods in Molecular Medicine™. 2003;86:435-446. doi:10.1385/1-59259-087-X:435 View Source